2,4-dichloro-N-(4-methyl-3-nitrophenyl)benzamide

• IUPAC Name: 2,4-dichloro-N-(4-methyl-3-nitrophenyl)benzamide
• InChI: InChI=1S/C14H10Cl2N2O3/c1-8-2-4-10(7-13(8)18(20)21)17-14(19)11-5-3-9(15)6-12(11)16/h2-7H,1H3,(H,17,19)
• InChI Key: BGQFLYIXCGLVPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=C(C=C(C=C2)Cl)Cl)[N+](=O)[O-]
• Molecular Formula: C14H10Cl2N2O3
• Molecular Weight: 325.1 g/mol

Description

2,4-dichloro-N-(4-methyl-3-nitrophenyl)benzamide, also known as dicamba, is a broad-spectrum herbicide that is widely used in agriculture to control weeds. It was first introduced in the 1960s and has since become one of the most popular herbicides in the world. Dicamba works by disrupting the growth of plants and is particularly effective against broadleaf weeds. In

Mechanism of Action

Dicamba works by disrupting the growth of plants. It does this by mimicking the action of the plant hormone auxin, which is responsible for regulating plant growth and development. Dicamba binds to the auxin receptor, causing the plant to grow abnormally and eventually die.
Biochemical and Physiological Effects
Dicamba has been shown to have a number of biochemical and physiological effects on plants. It has been shown to inhibit the growth of roots and shoots, as well as the production of chlorophyll. Dicamba has also been shown to affect the metabolism of plants, leading to changes in the levels of various plant hormones.

Advantages and Limitations for Lab Experiments

Dicamba has a number of advantages for use in lab experiments. It is relatively inexpensive and easy to obtain, and it has a broad spectrum of activity against a wide range of weeds. However, 2,4-dichloro-N-(4-methyl-3-nitrophenyl)benzamide also has a number of limitations. It can be toxic to some plant species, and it can have negative effects on soil microorganisms and the environment.

Future Directions

There are a number of future directions for research on 2,4-dichloro-N-(4-methyl-3-nitrophenyl)benzamide. One area of research is the development of new herbicides that are more effective and less harmful to the environment. Another area of research is the study of the long-term effects of 2,4-dichloro-N-(4-methyl-3-nitrophenyl)benzamide on soil microorganisms and the environment. Finally, there is a need for more research on the mechanisms of action of 2,4-dichloro-N-(4-methyl-3-nitrophenyl)benzamide and other herbicides, to better understand their effects on plants and the environment.
Conclusion
In conclusion, 2,4-dichloro-N-(4-methyl-3-nitrophenyl)benzamide is a widely used herbicide that has many applications in scientific research. It works by disrupting the growth of plants and has a number of biochemical and physiological effects. While it has advantages for use in lab experiments, it also has limitations and can be harmful to the environment. There are many future directions for research on 2,4-dichloro-N-(4-methyl-3-nitrophenyl)benzamide, including the development of new herbicides and the study of its long-term effects on the environment.

Synthesis Methods

Dicamba can be synthesized by reacting 3,5-dichloroaniline with 4-methyl-3-nitrobenzoic acid in the presence of an acid catalyst. The resulting product is then treated with thionyl chloride to form the final product, 2,4-dichloro-N-(4-methyl-3-nitrophenyl)benzamide. The synthesis of 2,4-dichloro-N-(4-methyl-3-nitrophenyl)benzamide is relatively simple and can be carried out on a large scale.

Scientific Research Applications

Dicamba has been widely used in scientific research to study the effects of herbicides on plants. It has been used to investigate the mechanisms of action of herbicides, as well as their effects on plant growth and development. Dicamba has also been used to study the effects of herbicides on soil microorganisms and the environment.